![molecular formula C20H20N4O3 B2723490 (4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)(4-methoxyphenyl)methanone CAS No. 923106-92-7](/img/structure/B2723490.png)
(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)(4-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography or NMR spectroscopy are typically used to determine the structure of complex organic molecules .Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups. For example, the furan ring is an aromatic heterocycle and might undergo electrophilic substitution. The piperazine ring could potentially be involved in reactions with acids or bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility, melting point, boiling point, and stability .Scientific Research Applications
Antimicrobial Activity
Pyridazine derivatives, including those containing furan and pyridazinone moieties, have demonstrated antimicrobial properties . This compound may exhibit antibacterial or antifungal effects, making it relevant for combating infectious diseases.
Antidepressant and Anxiolytic Properties
Certain pyridazinone derivatives have been investigated for their antidepressant and anxiolytic effects. These compounds could potentially modulate neurotransmitter systems, providing relief from mood disorders .
Anti-Inflammatory and Analgesic Effects
Pyridazinones have shown promise as anti-inflammatory agents. They might inhibit inflammatory pathways and alleviate pain, making them valuable in managing inflammatory conditions .
Anticancer Potential
The pyridazine scaffold has been explored in cancer research. While specific studies on this compound are scarce, its structural features suggest potential anticancer activity. Further investigations are needed to validate this hypothesis .
Antiplatelet Activity
Some pyridazinone derivatives exhibit antiplatelet effects, which could be relevant for preventing thrombosis and cardiovascular events .
Herbicidal Properties
Interestingly, pyridazinone-based compounds have been used as herbicides. Their ability to interfere with plant growth processes makes them effective in weed control .
Antidiabetic and Antihypertensive Effects
Although not extensively studied, pyridazinones may have antidiabetic and antihypertensive properties. These potential therapeutic benefits warrant further investigation .
Bronchial Asthma and Allergy Management
While not directly linked to this specific compound, pyridazinones have been explored in the context of bronchial asthma and allergy treatment. Their mechanisms of action may impact airway inflammation and allergic responses .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c1-26-16-6-4-15(5-7-16)20(25)24-12-10-23(11-13-24)19-9-8-17(21-22-19)18-3-2-14-27-18/h2-9,14H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOGFBZGWOGSLCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)(4-methoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.